Cas no 100127-15-9 (1-(2,5-dichlorophenyl)-3-(diMethylaMino)propan-1-one HCl)

• Product Name: 1-(2,5-dichlorophenyl)-3-(diMethylaMino)propan-1-one HCl
• CAS No: 100127-15-9
• MF: C₁₁H₁₄Cl₃NO
• MW: 282.593960285187
• CID: 4558587
• Update Time: 2025-10-24

1-(2,5-dichlorophenyl)-3-(diMethylaMino)propan-1-one HCl Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-3-(diMethylaMino)propan-1-one HCl
• 1-(2,5-dichlorophenyl)-3-(dimethylamino)propan-1-one hydrochloride

• Inchi： 1S/C11H13Cl2NO.ClH/c1-14(2)6-5-11(15)9-7-8(12)3-4-10(9)13;/h3-4,7H,5-6H2,1-2H3;1H
• InChI Key： ISJPQNPHKHMRME-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1Cl)(=O)CCN(C)C.Cl

Computed Properties

• Exact Mass: 281.014097g/mol
• Monoisotopic Mass: 281.014097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.6g/mol
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(2,5-dichlorophenyl)-3-(diMethylaMino)propan-1-one HCl

Comprehensive Overview of 1-(2,5-Dichlorophenyl)-3-(Dimethylamino)propan-1-one HCl (CAS No. 100127-15-9)

1-(2,5-Dichlorophenyl)-3-(dimethylamino)propan-1-one HCl, with the CAS number 100127-15-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to a class of aryl ketone derivatives and is characterized by its unique structural features, including a dichlorophenyl moiety and a dimethylamino functional group. Its hydrochloride salt form enhances solubility and stability, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, C11H13Cl2NO·HCl, combines a propan-1-one backbone with aromatic and amine substituents, which are critical for its reactivity and applications. Researchers have explored its potential in medicinal chemistry, particularly in the design of bioactive molecules targeting neurological and metabolic pathways. Its synergistic properties make it a subject of interest for drug discovery programs, where precision in molecular design is paramount.

In recent years, the demand for high-purity intermediates like 1-(2,5-dichlorophenyl)-3-(dimethylamino)propan-1-one HCl has surged, driven by advancements in small-molecule therapeutics and custom synthesis. Laboratories and manufacturers prioritize compounds with well-documented CAS registry numbers (e.g., 100127-15-9) to ensure traceability and compliance with regulatory standards. This compound's synthetic versatility aligns with trends in green chemistry, where efficient and sustainable methodologies are emphasized.

From an analytical perspective, 1-(2,5-dichlorophenyl)-3-(dimethylamino)propan-1-one HCl is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its purity and structural integrity, which are essential for applications in preclinical research. The compound's physicochemical properties, including melting point and solubility, are well-documented, facilitating its use in controlled experimental settings.

The scientific community has also investigated the compound's potential role in catalysis and material science. Its electron-rich aromatic system and tertiary amine group contribute to its utility in ligand design and polymer chemistry. Such interdisciplinary applications highlight its relevance beyond traditional pharmaceutical contexts, addressing contemporary challenges in nanotechnology and functional materials.

In summary, 1-(2,5-dichlorophenyl)-3-(dimethylamino)propan-1-one HCl (CAS 100127-15-9) exemplifies the intersection of structural complexity and practical utility. Its role as a building block in synthetic chemistry continues to evolve, supported by ongoing research into its mechanistic pathways and applications. For researchers and industry professionals, this compound represents a critical tool in the pursuit of innovative solutions across multiple scientific domains.